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Compound of Interest |

Compound Name: 7-Heptadecanone
CAS No.: 6064-42-2
Cat. No.: B1594541
- 7

Part 1: Executive Summary & Technical Profile
The "Invisible" Texturizer

7-Heptadecanone is a long-chain aliphatic ketone (

) often overlooked in standard perfumery palettes in favor of macrocyclic musks or shorter-
chain modifiers. However, its occurrence in nature—specifically in the cuticular waxes of
insects and essential oils of Achillea (Yarrow)—positions it as a critical "biomimetic" tool.

Unlike high-impact top notes, 7-Heptadecanone functions as a structural texturizer. It provides
the "waxy" mouthfeel of tropical flower petals (Magnolia, Tuberose) and the subtle, oily "skin-
scent” characteristic of natural pheromones. Its high molecular weight renders it an exceptional
fixative that anchors volatile herbal and citrus notes without suppressing their lift.

Physicochemical Profile

Understanding the physical constraints of 7-Heptadecanone is vital for successful integration
into ethanol-based carriers.
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Property Value | Description Formulation Impact

Unique identifier for regulatory
CAS Number 6064-42-2

filing.
_ High MW indicates low
Molecular Weight 254.45 g/mol N
volatility (Base Note).
] o Requires pre-solubilization
Appearance Waxy solid or semi-solid
(warm bath).
] Waxy, fatty, oily, subtle fruity, Low impact alone; high
Odor Profile _ o o
metallic, "skin-like." synergistic effect.
Highly hydrophobic; difficult to
LogP (est.) ~7.0-8.0 dissolve in water/low %
alcohol.
Excellent thermal stability;
Boiling Point ~290-300°C suitable for candle/heat

applications.

Part 2: Formulation Protocols
Protocol A: Solubilization & Stock Solution Preparation

Objective: To create a stable, workable liquid stock of 7-Heptadecanone, as the neat material
is often solid/semi-solid at room temperature.

Reagents:
e 7-Heptadecanone (Purity >98%)[1]

» Solvent: Dipropylene Glycol (DPG) or Isopropyl Myristate (IPM). Note: Ethanol is not
recommended for stock solutions due to potential crystallization at high concentrations.

Methodology:

e Heating: Place the container of raw 7-Heptadecanone in a water bath at 45°C until fully
liquefied.
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» Weighing: Tare a beaker containing the solvent (DPG/IPM). Add the liquefied ketone to
achieve a 10% w/w concentration.

o Example: 1.0g 7-Heptadecanone + 9.0g DPG.
e Mixing: Stir magnetically at 200 RPM for 15 minutes while maintaining 40°C.
e Cooling: Allow the solution to cool to room temperature (20°C) slowly.

» Validation: Inspect for precipitation or cloudiness. If clear, the stock is ready.

Protocol B: The "Waxy Petal" Accord
(Magnolia/Tuberose Base)

Objective: Use 7-Heptadecanone to recreate the heavy, lipid-like texture of tropical flower
petals, removing the "thinness" of synthetic floral accords.

Rationale: Synthetic floral bases (Hedione, Linalool) often lack the physical "weight" of natural
absolutes. 7-Heptadecanone mimics the plant cuticular waxes found in absolutes.

Formulation Table (Parts per Thousand):

] Control (No .
Ingredient Role Test (With Ketone)
Ketone)

Hedione (Methyl ]

) ] Radiance/Volume 400 380
Dihydrojasmonate)
Linalool Floral Core 200 200
Benzyl Acetate Fruity/Jasmine 100 100
Indole (10% in DPG) Animalic 10 10
7-Heptadecanone )

) Texturizer 0 40

(10% in DPG)
Dipropylene Glycol Solvent 290 270
Total 1000 1000
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Evaluation Procedure:

Dip blotters into both Control and Test solutions.

T=0 (Top Note): The Test blotter may seem slightly "muted” compared to Control.

T=1 Hour: The Test blotter will exhibit a creamier, "thicker" floralcy.

T=24 Hours: The Control will feel thin/faded. The Test blotter will retain a persistent, waxy
floral character, demonstrating the fixative power of the ketone.

Protocol C: Stability Testing (UV & Thermal)

Objective: Ensure 7-Heptadecanone does not discolor or degrade in final ethanolic fine

fragrance.
o Preparation: Prepare a 1% solution of 7-Heptadecanone in Ethanol (SD-40B).

e UV Stress: Place sample in a quartz cuvette under UV light (Xenon arc, simulated sunlight)

for 72 hours.

e Thermal Stress: Incubate a separate sample at 50°C for 2 weeks.

e Analysis:
o Visual: Check for yellowing (Ketones are generally stable, but impurities can oxidize).
o Olfactory: Check for "rancid" fatty notes (indicating oxidation of alkyl chain).

o GC-MS (Optional): Verify peak area remains >98% of initial.

Part 3: Mechanism of Action & Visualization
Structural Texturizing Logic

The following diagram illustrates how 7-Heptadecanone interacts with other fragrance tiers. It
acts as a "bridge" between the volatile top notes and the heavy base notes, suppressing the
vapor pressure of mid-notes through intermolecular Van der Waals forces (hydrophobic

interactions).
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Caption: 7-Heptadecanone functions as a volatility modulator, physically retarding the
evaporation of heart notes while adding a lipid-like texture.

Experimental Workflow

This flowchart guides the researcher through the decision-making process for incorporating 7-
Heptadecanone.

Application A:
Floral Base
Solubility Check Yes Stock Solution Ready
(Clear Solution?) Application B:
W Pheromone Accord
Start: Raw Material Solubilization Precipitate Forms
(Solid/Semi-Solid) (10% in DPG @ 45°C) (Re-heat or lower conc.)
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Caption: Step-by-step decision matrix for preparing and deploying 7-Heptadecanone in
formulation.

Part 4. Safety & Regulatory (E-E-A-T)
Regulatory Status

» |IFRA: 7-Heptadecanone is not explicitly restricted by IFRA Standards (as of 51st
Amendment). However, as a ketone, it should be monitored for purity to ensure no alpha-
beta unsaturated ketone impurities (which can be sensitizers) are present.

o Safety Assessment: In the absence of specific toxicological data for this exact isomer in
cosmetic databases, we apply the Threshold of Toxicological Concern (TTC).

o Structure: Aliphatic Ketone (Non-reactive).
o Cramer Class: Likely Class | (Low toxicity potential).

o Recommendation: Safe for use at standard perfumery levels (<1% in final product).[2]

Handling

e Storage: Store in a cool, dry place. Keep container tightly closed to prevent moisture
absorption, which can cause cloudiness in waxy materials.

e PPE: Standard laboratory safety glasses and gloves (Nitrile) are required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. real-phd.mtak.hu [real-phd.mtak.hu]
e 2. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Application Note: 7-Heptadecanone in Advanced
Fragrance Formulation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594541#application-of-7-heptadecanone-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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